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This document provides detailed application notes and experimental protocols for the

deposition of a phenethylammonium iodide (PEAI) passivation layer on perovskite films. The

inclusion of a PEAI layer is a critical step in reducing surface defects, suppressing non-radiative

recombination, and ultimately enhancing the power conversion efficiency (PCE) and stability of

perovskite solar cells (PSCs).[1][2][3]

Overview of PEAI Passivation
Surface defects on perovskite films are a primary source of non-radiative recombination, which

limits the open-circuit voltage (VOC) and fill factor (FF) of PSCs.[1] Passivation of these defects

is a key strategy to approach the theoretical efficiency limits of perovskite photovoltaics.[2]

Phenethylammonium iodide (PEAI) is an organic halide salt that has proven to be an effective

passivating agent.[2][3] When deposited on the surface of a 3D perovskite film, PEAI can form

a 2D perovskite capping layer or passivate defects such as iodine vacancies, leading to

significantly improved device performance and stability.[1][4]

Data Presentation: Performance Enhancement with
PEAI Passivation
The following tables summarize the quantitative impact of PEAI passivation on the performance

of perovskite solar cells, as reported in recent literature.
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Table 1: Comparison of Perovskite Solar Cell Performance With and Without PEAI Passivation

Passivati
on

Depositio
n Method

PCE (%) VOC (V)
JSC
(mA/cm²)

FF (%)
Referenc
e

Without

PEAI
- 15.75 - - - [5]

With PEAI
Spin-

Coating
19.22 1.090 22.52 78.30 [5]

Without

PEAI
- - - - - [2]

With PEAI

(20 mM)

Spin-

Coating
23.56 1.16 24.9 81.4 [2]

With PEAI
Blade-

Coating
22.71 - - - [4]

Control
Blade-

Coating
20.5 - - - [4]

With PEAI
Vapor

Deposition
19.1 - - - [6]

Table 2: Certified Power Conversion Efficiencies with PEAI Passivation
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Device
Structure

Passivati
on
Method

Certified
PCE (%)

VOC (V)
JSC
(mA/cm²)

FF (%)
Referenc
e

glass/ITO/

SnO₂/PbI₃

FAMA/PEA

I/Spiro-

OMeTAD/A

u

Spin-

Coating
23.32 - - - [1]

Planar

Perovskite

Solar Cell

Spin-

Coating

23.32

(quasi-

steady

state)

1.18 - - [2][3]

Experimental Protocols
This section provides detailed methodologies for the most common techniques used to deposit

a PEAI passivation layer on a pre-deposited perovskite active layer.

Spin-Coating Deposition of PEAI
Spin-coating is a widely used solution-based method for depositing thin films with high

uniformity.

Materials and Reagents:

Phenethylammonium iodide (PEAI)

Isopropanol (IPA), anhydrous

Perovskite-coated substrate

Micropipettes

Spin-coater
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Hotplate

Protocol:

Precursor Solution Preparation:

Prepare a PEAI solution in isopropanol. A typical concentration is 1 mg/mL.[5] Another

commonly used concentration is 20 mM.[2] The optimal concentration may vary depending

on the underlying perovskite composition and desired layer thickness.

Deposition:

Place the perovskite-coated substrate onto the chuck of the spin-coater.

Dispense a sufficient volume of the PEAI solution (e.g., 30 µL) to cover the entire surface

of the perovskite film.[5]

Spin-coat the substrate. A typical two-step program is:

Step 1: 5000 rpm for 30 seconds.[5]

Acceleration and other parameters should be optimized for uniform coverage.

Annealing:

Transfer the substrate to a hotplate and anneal at 100 °C for 10 minutes in an inert

atmosphere (e.g., nitrogen-filled glovebox).[5] This step helps to remove residual solvent

and promote the interaction between the PEAI and the perovskite surface.

Cooling:

Allow the substrate to cool down to room temperature before proceeding with the

deposition of subsequent layers (e.g., hole transport layer).

Blade-Coating Deposition of PEAI
Blade-coating is a scalable deposition technique suitable for large-area device fabrication.

Materials and Reagents:
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Phenethylammonium iodide (PEAI)

Isopropanol (IPA), anhydrous

Dibutyl alcohol (TBA) (optional, as a cosolvent)[7]

Perovskite-coated substrate

Blade-coater

Hotplate

Protocol:

Precursor Solution Preparation:

Prepare a PEAI solution in isopropanol. To improve the viscosity and stability of the liquid

column during coating, a cosolvent like dibutyl alcohol (TBA) can be introduced.[7]

Deposition:

Mount the perovskite-coated substrate on the stage of the blade-coater.

Set the blade height and coating speed. These parameters will need to be optimized to

achieve a uniform PEAI layer.

Dispense the PEAI solution in front of the blade.

Initiate the coating process, moving the blade across the substrate at a constant speed.

Drying/Annealing:

The coated film can be dried on a hotplate. The temperature and time will depend on the

solvent system used. For IPA-based solutions, a similar annealing step as in spin-coating

(e.g., 100 °C for 10 minutes) can be employed.

Vapor-Phase Deposition of PEAI
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Vapor deposition techniques offer a solvent-free approach, which can prevent potential damage

to the underlying perovskite layer from solvents.[8]

Materials and Equipment:

Phenethylammonium iodide (PEAI) powder

Thermal evaporation system with a quartz crystal microbalance (QCM)

Perovskite-coated substrate

Substrate holder with heating capabilities

Protocol:

System Preparation:

Load the PEAI powder into a thermal evaporation source (e.g., a tungsten boat) within the

vacuum chamber.

Mount the perovskite-coated substrate onto the substrate holder.

Deposition:

Evacuate the chamber to a high vacuum (e.g., < 10⁻⁶ Torr).

Heat the evaporation source containing the PEAI until it begins to sublimate.

Monitor the deposition rate and thickness using the QCM. A nominal thickness of 10 nm

can be targeted.[8]

The substrate can be kept at room temperature or heated to a specific temperature during

deposition to influence film formation.

Post-Deposition Annealing:

After deposition, the film is typically annealed to promote the reaction between the PEAI

and the perovskite surface. An annealing step of 100 °C for 10 minutes is common.[8]
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Cooling:

Allow the substrate to cool to room temperature under vacuum before venting the

chamber.

Visualizations
The following diagrams illustrate the experimental workflows and the underlying mechanism of

PEAI passivation.
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Experimental workflows for PEAI deposition methods.
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Mechanism of PEAI passivation on perovskite films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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